Cas no 1211981-23-5 (4-[[(Z)-3-(5-bromothiophen-3-yl)-2-cyanoprop-2-enoyl]amino]benzoic acid)

• Product Name: 4-[[(Z)-3-(5-bromothiophen-3-yl)-2-cyanoprop-2-enoyl]amino]benzoic acid
• CAS No: 1211981-23-5
• MF: C₁₅H₉BrN₂O₃S
• MW: 377.212561368942
• CID: 5907640
• PubChem ID: 94038958
• Update Time: 2025-05-26

4-[[(Z)-3-(5-bromothiophen-3-yl)-2-cyanoprop-2-enoyl]amino]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1211981-23-5
• 4-[[(Z)-3-(5-bromothiophen-3-yl)-2-cyanoprop-2-enoyl]amino]benzoic acid

• Inchi： 1S/C15H9BrN2O3S/c16-13-6-9(8-22-13)5-11(7-17)14(19)18-12-3-1-10(2-4-12)15(20)21/h1-6,8H,(H,18,19)(H,20,21)/b11-5-
• InChI Key： GTMMARMMOBOCOR-WZUFQYTHSA-N
• SMILES： BrC1=CC(=CS1)/C=C(/C#N)\C(NC1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 375.95173g/mol
• Monoisotopic Mass: 375.95173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 118Ų

Additional information on 4-[[(Z)-3-(5-bromothiophen-3-yl)-2-cyanoprop-2-enoyl]amino]benzoic acid

Introduction to 4-[[(Z)-3-(5-bromothiophen-3-yl)-2-cyanoprop-2-enoyl]amino]benzoic Acid (CAS No. 1211981-23-5)

4-[[(Z)-3-(5-bromothiophen-3-yl)-2-cyanoprop-2-enoyl]amino]benzoic acid, identified by its CAS number 1211981-23-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a benzoic acid core functionalized with an amino group and an acrylonitrile-substituted propenyl side chain. The presence of a 5-bromothiophen-3-yl moiety further enhances its structural complexity, making it a promising candidate for various biochemical and pharmacological applications.

The synthesis of 4-[[(Z)-3-(5-bromothiophen-3-yl)-2-cyanoprop-2-enoyl]amino]benzoic acid involves multi-step organic transformations, including condensation reactions, functional group interconversions, and selective modifications. The precise arrangement of substituents around the benzoic acid ring and the propenyl chain is critical for its biological activity. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, facilitating its exploration in drug discovery pipelines.

In the realm of medicinal chemistry, the structural features of 4-[[(Z)-3-(5-bromothiophen-3-yl)-2-cyanoprop-2-enoyl]amino]benzoic acid make it an intriguing scaffold for developing novel therapeutic agents. The benzoic acid moiety is well-known for its role in various pharmacological contexts, including anti-inflammatory and analgesic properties. Additionally, the acrylonitrile group can serve as a bioisostere for other functional groups, allowing for diverse biological interactions. The 5-bromothiophen-3-yl substituent introduces electronic and steric effects that can modulate the compound's binding affinity to biological targets.

Recent studies have highlighted the potential of thiophene derivatives in medicinal chemistry due to their ability to interact with biological macromolecules in unique ways. The incorporation of a 5-bromothiophen-3-yl group into 4-[[(Z)-3-(5-bromothiophen-3-yl)-2-cyanoprop-2-enoyl]amino]benzoic acid may enhance its solubility and bioavailability, critical factors for drug development. Furthermore, the presence of an amino group provides opportunities for further derivatization, enabling the creation of libraries of analogs with tailored pharmacological profiles.

The pharmacological evaluation of 4-[[(Z)-3-(5-bromothiophen-3-yl)-2-cyanoprop-2-enoyl]amino]benzoic acid has revealed promising activities in preclinical models. Initial studies suggest that this compound exhibits inhibitory effects on certain enzymes and receptors implicated in inflammatory diseases and cancer. The precise mechanism of action remains under investigation, but preliminary data indicate that its interaction with biological targets is mediated by both hydrophobic and hydrogen bonding interactions.

The compound's stability under various physiological conditions is another critical aspect that has been examined. 4-[[(Z)-3-(5-bromothiophen-3-yl)-2-cyanoprop-2-enoyl]amino]benzoic acid demonstrates reasonable stability in aqueous solutions at physiological pH, suggesting its potential for oral or parenteral administration. However, further studies are needed to assess its degradation pathways and potential metabolites to ensure safety and efficacy in clinical settings.

From a computational chemistry perspective, molecular modeling studies have been conducted to predict the binding modes of 4-[[(Z)-3-(5-bromothiophen-3-yl)-2-cyanoprop-2-enoyl]amino]benzoic acid with relevant biological targets. These simulations have provided valuable insights into the compound's interactions with proteins and nucleic acids, guiding the optimization process toward higher affinity and selectivity. The integration of experimental data with computational predictions has become increasingly essential in modern drug discovery, streamlining the development pipeline for novel therapeutics.

The synthetic pathways for 4-[[(Z)-3-(5-bromothiophen-3-yl)-2-cyanoprop-2-enoyl]amino]benzoic acid have been refined to improve yield and purity, ensuring scalability for industrial production. Advances in green chemistry principles have also been applied to minimize waste and environmental impact during synthesis. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing practices.

Future directions in the research of 4-[[(Z)-3-(5-bromothiophen-3-yl)-2-cyanoprop-2-enoyl]amino]benzoic acid include exploring its potential as a lead compound for drug development or as an intermediate in the synthesis of more complex molecules. Collaborative efforts between academic researchers and industry scientists are likely to drive innovation in this area, leveraging interdisciplinary approaches to address unmet medical needs.

In conclusion, 4-[[(Z)-3-(5-bromothiophen-3-ytl]-2-cyanoprop--2-enoyl)amino]benzoic acid (CAS No. 1211981--23--5) represents a fascinating example of how structural complexity can be harnessed to develop novel pharmaceutical agents. Its unique chemical features and promising biological activities position it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new therapeutic applications, this compound is poised to play a significant role in advancing medical science.